Cas no 1354487-49-2 (Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride)

Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride is a chiral pyrrolidine derivative with potential applications in pharmaceutical and synthetic chemistry. Its stereochemically defined structure, featuring both (2S,4S) configuration and an isopropylphenoxy moiety, makes it a valuable intermediate for asymmetric synthesis. The hydrochloride salt enhances stability and solubility, facilitating handling and purification. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors or receptor modulators, due to its rigid pyrrolidine scaffold and functional group versatility. Its high purity and well-characterized stereochemistry ensure reproducibility in research and industrial applications.
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride structure
1354487-49-2 structure
Product Name:Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
CAS No:1354487-49-2
MF:C15H22ClNO3
MW:299.793083667755
CID:4696166
Update Time:2025-05-20

Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl (2S,4R)-4-(2-propan-2-ylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
    • Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
    • Inchi: 1S/C15H21NO3.ClH/c1-10(2)12-6-4-5-7-14(12)19-11-8-13(16-9-11)15(17)18-3;/h4-7,10-11,13,16H,8-9H2,1-3H3;1H/t11-,13+;/m1./s1
    • InChI Key: QIAKRTMZYNBZHZ-YLAFAASESA-N
    • SMILES: Cl.O(C1C=CC=CC=1C(C)C)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 306
  • Topological Polar Surface Area: 47.6

Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M040395-125mg
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
1354487-49-2
125mg
$ 230.00 2022-06-04
TRC
M040395-250mg
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
1354487-49-2
250mg
$ 375.00 2022-06-04

Additional information on Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride

Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1354487-49-2, known as Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and its potential applications in drug development. The (2S,4S) configuration underscores its chiral nature, which is critical for its biological activity and selectivity.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological pathways. The presence of the isopropylphenoxy group in this compound adds to its structural complexity and enhances its pharmacokinetic properties. Researchers have demonstrated that such substituents can significantly influence the compound's solubility, stability, and bioavailability.

The synthesis of Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring, the introduction of the isopropylphenoxy group, and the subsequent methylation to achieve the final hydrochloride salt. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to ensure high enantiomeric purity, which is essential for its intended therapeutic applications.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of G-protein coupled receptors (GPCRs). Its ability to bind selectively to these receptors makes it a candidate for treating conditions such as inflammation, pain, and neurological disorders. Recent findings from in vitro assays suggest that it exhibits potent agonistic activity at specific GPCR subtypes, which could be leveraged for drug development.

Moreover, the hydrochloride salt form of this compound is advantageous for formulation purposes. The hydrochloride counterion not only enhances solubility but also ensures stability under various storage conditions. This makes it suitable for incorporation into tablets, capsules, or injectable formulations.

From an environmental perspective, researchers have conducted eco-toxicological assessments to evaluate the potential impact of this compound on aquatic ecosystems. Results indicate that it has a low ecotoxicological profile, with minimal effects on non-target species. However, further studies are required to fully understand its long-term environmental fate and degradation pathways.

In conclusion, Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride represents a cutting-edge advancement in chemical synthesis and pharmacology. Its unique structure, combined with its promising biological activity and favorable physicochemical properties, positions it as a valuable asset in the pipeline of innovative therapeutics. As research continues to unfold, this compound is expected to contribute significantly to the development of novel treatments for various medical conditions.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk